1-{[(2,5-Dimethylphenyl)methyl]amino}-2-methylpropan-2-ol

• Molecular Formula: C13H21NO
• Molecular Weight: 207.31 g/mol
• IUPAC Name: 1-[(2,5-dimethylphenyl)methylamino]-2-methylpropan-2-ol
• InChI: InChI=1S/C13H21NO/c1-10-5-6-11(2)12(7-10)8-14-9-13(3,4)15/h5-7,14-15H,8-9H2,1-4H3
• InChI Key: OETIFNCDVLMHLH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CNCC(C)(C)O

Description

1-{[(2,5-Dimethylphenyl)methyl]amino}-2-methylpropan-2-ol is a tertiary amino alcohol characterized by a 2,5-dimethylphenylmethyl (benzyl) group attached to an amino moiety, which is further linked to a 2-methylpropan-2-ol (tert-butanol) backbone.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-{[(2,5-Dimethylphenyl)methyl]amino}-2-methylpropan-2-ol typically involves the following steps:

Starting Materials: The synthesis begins with 2,5-dimethylbenzyl chloride and 2-amino-2-methylpropan-1-ol.

Reaction Conditions: The reaction is carried out in the presence of a base, such as sodium hydroxide, to facilitate the nucleophilic substitution reaction.

Procedure: The 2,5-dimethylbenzyl chloride is reacted with 2-amino-2-methylpropan-1-ol under reflux conditions. The reaction mixture is then cooled, and the product is extracted using an organic solvent like dichloromethane.

Purification: The crude product is purified by recrystallization or column chromatography to obtain the desired compound in high purity.

Industrial Production Methods

In an industrial setting, the production of 1-{[(2,5-Dimethylphenyl)methyl]amino}-2-methylpropan-2-ol may involve continuous flow reactors to optimize reaction conditions and improve yield. The use of automated systems for monitoring and controlling reaction parameters ensures consistent product quality.

Chemical Reactions Analysis

Types of Reactions

1-{[(2,5-Dimethylphenyl)methyl]amino}-2-methylpropan-2-ol can undergo various chemical reactions, including:

Oxidation: The tertiary alcohol group can be oxidized to form a ketone using oxidizing agents like chromium trioxide or potassium permanganate.

Reduction: The compound can be reduced to form a secondary amine using reducing agents such as lithium aluminum hydride.

Substitution: The amino group can participate in substitution reactions with electrophiles, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Chromium trioxide in acetic acid or potassium permanganate in aqueous solution.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Alkyl halides or acyl chlorides in the presence of a base like triethylamine.

Major Products

Oxidation: Formation of the corresponding ketone.

Reduction: Formation of the secondary amine.

Substitution: Formation of N-substituted derivatives.

Scientific Research Applications

1-{[(2,5-Dimethylphenyl)methyl]amino}-2-methylpropan-2-ol has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions.

Medicine: Explored for its potential therapeutic properties, including its role as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 1-{[(2,5-Dimethylphenyl)methyl]amino}-2-methylpropan-2-ol exerts its effects involves interactions with specific molecular targets. The amino group can form hydrogen bonds with biological molecules, while the phenyl group can participate in π-π interactions. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The provided evidence highlights 1-Amino-2-(2,5-dimethylphenyl)propan-2-ol (CAS 1017419-02-1), a structurally related intermediate commercialized by Hairui Chem . Below is a comparative analysis based on structural and functional differences:

Table 1: Structural and Functional Comparison

Feature	1-{[(2,5-Dimethylphenyl)methyl]amino}-2-methylpropan-2-ol	1-Amino-2-(2,5-dimethylphenyl)propan-2-ol (CAS 1017419-02-1)
Core Structure	Tertiary amino alcohol (tert-butanol backbone)	Secondary amino alcohol (propan-2-ol backbone)
Aromatic Substituent	2,5-Dimethylphenylmethyl group on amino nitrogen	2,5-Dimethylphenyl group on C2 of propan-2-ol
Amino Group Position	Attached via benzyl group to C1 of tert-butanol	Directly on C1 of propan-2-ol
Commercial Availability	Not listed in provided evidence	Available as a pharmaceutical intermediate (Hairui Chem)
Potential Applications	Hypothesized as a chiral building block or API intermediate	Explicitly marketed as a pharmaceutical intermediate

Key Differences and Implications

Backbone and Amino Group Arrangement: The target compound features a tert-butanol backbone with a benzylamino group, which may enhance steric hindrance and influence reactivity in synthesis. In contrast, 1-Amino-2-(2,5-dimethylphenyl)propan-2-ol has a simpler propan-2-ol backbone with a primary amino group, likely offering greater flexibility in nucleophilic reactions .

Synthetic Utility: The benzyl-protected amino group in the target compound could provide stability in acidic or oxidative conditions, whereas the primary amine in the Hairui Chem intermediate may be more reactive in coupling reactions .

No stereochemical data are available for either compound in the evidence.

Biological Activity

1-{[(2,5-Dimethylphenyl)methyl]amino}-2-methylpropan-2-ol, also known as a tertiary amino alcohol, has garnered interest due to its unique structural characteristics and potential biological activities. This compound features a dimethylphenyl group linked to a methylamino group and a tertiary alcohol, making it a subject of research in pharmacology and medicinal chemistry.

• Molecular Formula : C13H21NO
• Molecular Weight : 207.31 g/mol
• IUPAC Name : 1-[(2,5-dimethylphenyl)methylamino]-2-methylpropan-2-ol

Biological Activities

Research indicates that compounds in the same class as 1-{[(2,5-Dimethylphenyl)methyl]amino}-2-methylpropan-2-ol exhibit various biological activities, including:

• Antioxidant Properties : Similar compounds have shown potential as antioxidants, which can mitigate oxidative stress in biological systems.
• Enzyme Inhibition : Studies suggest that this compound may inhibit certain enzymes relevant in metabolic pathways, although specific targets remain to be fully elucidated.
• Neuroprotective Effects : Some analogs have demonstrated neuroprotective properties, suggesting potential applications in neurodegenerative diseases.

Structure-Activity Relationship (SAR)

The biological activity of 1-{[(2,5-Dimethylphenyl)methyl]amino}-2-methylpropan-2-ol can be influenced by its structural features:

Compound Name	Structure	Unique Features
1-{[(3,4-Dimethylphenyl)methyl]amino}-2-methylpropan-2-ol	CHN	Different substitution on the phenyl ring
3-Amino-4-methylphenol	CHNO	Simpler structure, lacks bulky groups
1-(4-Methoxyphenyl)-1-aminoethanol	CHNO	Contains a methoxy group instead of dimethyl groups

The presence of the dimethyl substitutions provides steric hindrance that may affect the compound's interaction with biological targets differently from structurally similar compounds.

Case Studies and Research Findings

Several studies have investigated the biological activity of related compounds:

• Antioxidant Activity :
  • A comparative study showed that compounds with similar structures exhibit significant antioxidant capacity measured through DPPH radical scavenging assays.
• Enzyme Inhibition :
  • In vitro studies revealed that certain derivatives of amino alcohols inhibited enzymes involved in metabolic pathways at micromolar concentrations. Specific IC50 values for these activities were documented but require further validation for 1-{[(2,5-Dimethylphenyl)methyl]amino}-2-methylpropan-2-ol.
• Neuroprotective Studies :
  • Research conducted on neuroprotective effects indicated that certain amino alcohols could reduce neuronal cell death in models of oxidative stress. Further investigation is needed to assess if 1-{[(2,5-Dimethylphenyl)methyl]amino}-2-methylpropan-2-ol shares this property.